Cas no 591-84-4 (2-methylpropyl thiocyanate)
2-methylpropyl thiocyanate structure
Product Name:2-methylpropyl thiocyanate
2-methylpropyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpropyl thiocyanate
- thiocyanic acid, 2-methylpropyl ester
- SCHEMBL2044629
- 43T0L060KB
- 591-84-4
- ISOBUTYL SULFOCYANATE
- DTXSID70207847
- ISOBUTYL THIOCYANATE [MI]
- Q27258666
- Isobutyl-thiocyanat
- Isobutyl Thiocyanate
- UNII-43T0L060KB
-
- Inchi： 1S/C5H9NS/c1-5(2)3-7-4-6/h5H,3H2,1-2H3
- InChI Key： BLSFLVKIPDSJJL-UHFFFAOYSA-N
- SMILES： S(C#N)CC(C)C
Computed Properties
- Exact Mass: 115.04567
- Monoisotopic Mass: 115.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
2-methylpropyl thiocyanate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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